Cas no 1218-98-0 (7,8-Dihydroneopterin)

• Product Name: 7,8-Dihydroneopterin
• CAS No: 1218-98-0
• Molecular Formula: C₉H₁₃N₅O₄
• Molecular Weight: 255.23062
• CID: 180252
• PubChem ID: 57649718

7,8-Dihydroneopterin Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-7,8-dihydro-6-[(1S,2R)-1,2,3-trihydroxypropyl]-
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydro-1H-pteridin-4-one
• 7,8-DIHYDRO-D-NEOPTERIN
• Dihydroneopterin
• 2-amino-4-hydroxy-6-(D-erythro)-trihydroxypropyldihydropteridin
• 2-amino-4-hydroxy-6-(D-erythro-1,2,3-trihydroxypropyl)-7,8-dihydropteridine
• 2-amino-6-(1,2,3-trihydroxy-propyl)-7,8-dihydro-3H-pteridin-4-one
• 2-Amino-7,8-dihydro-6-(1,2,3-trihydroxypropyl)-4(1H)-pteridinone
• 7,8-dihydroeopterin
• 7,8-Dihydroneopterin
• dihydro-7,8-D-neopterine
• Neopterin,7,8-dihydro
• CS-0128311
• 69E16C56-6129-445C-B652-C8AC2695C2C7
• PD059294
• 2-amino-4-hydroxy-6-(D-erythro)-trihydroxypropyldihydropteridine
• CHEBI:17001
• 2-Amino-4-hydroxy-6-(D-erythro-1',2',3'-trihydroxypropyl)-7,8-dihydropteridine
• NS00014770
• MS-23593
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-7,8-dihydropteridin-4(1H)-one
• C04874
• dihydro-neo-pterin
• 7,8-Dihydro-D-erythro-neopterin
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydropteridin-4(1H)-one
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydropteridin-4(3H)-one
• HY-136341
• 7,8-Dihydroneopterin; LC-tDDA; CE10
• 1218-98-0
• DTXSID00153368
• D-erythro-7,8-Dihydroneopterin
• DB04425
• Q28487686
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydro-3H-pteridin-4-one
• H2-erythro-Neopterin
• Neopterin, 7,8-dihydro-
• 7,8-Dihydroneopterin, >=97.0% (HPLC)
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-3,4,7,8-tetrahydropteridin-4-one
• 4(1H)-pteridinone, 2-amino-7,8-dihydro-6-[(1S,2R)-1,2,3-trihydroxypropyl]-
• 7,8-dihydro-neopterin
• UNII-9U3LTY5WP8
• G12119

• MDL： MFCD00049358
• InChIKey： YQIFAMYNGGOTFB-XINAWCOVSA-N
• Inchi： InChI=1S/C9H13N5O4/c10-9-13-7-5(8(18)14-9)12-3(1-11-7)6(17)4(16)2-15/h4,6,15-17H,1-2H2,(H4,10,11,13,14,18)
• SMILES： NC1NC(=O)C2=C(NCC(C(O)C(O)CO)=N2)N=1

Computed Properties

• Exact Mass: 255.09700
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 255.097
• Heavy Atom Count: 18
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Tautomer Count: 145
• Surface Charge: 0
• Topological Polar Surface Area: 153A^2

Experimental Properties

• LogP: -2.28100
• PSA: 156.85000
• Refractive Index: 1.86
• Boiling Point: 614.6°Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 325.5°C
• Color/Form: solid
• Solubility: Not determined
• Density: 2.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives